N-{2,4-Dichloro-5-[(4-nitrobenzyl)oxy]-phenyl}acetamide

• IUPAC Name: N-[2,4-dichloro-5-[(4-nitrophenyl)methoxy]phenyl]acetamide
• InChI: InChI=1S/C15H12Cl2N2O4/c1-9(20)18-14-7-15(13(17)6-12(14)16)23-8-10-2-4-11(5-3-10)19(21)22/h2-7H,8H2,1H3,(H,18,20)
• InChI Key: HBKZWJNBWLBBBP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1Cl)Cl)OCC2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H12Cl2N2O4
• DSSTOX Substance ID: DTXSID701193629
• Molecular Weight: 355.2 g/mol
• CAS RN: 1033463-19-2

Description

N-{2,4-Dichloro-5-[(4-nitrobenzyl)oxy]-phenyl}acetamide (DCNPA) is a synthetic compound that is widely used in laboratory experiments. It has been found to have a wide range of applications, from biochemical and physiological effects to synthesis methods.

Scientific Research Applications

Conformational Analysis

• The conformation of a related compound, Nbenzyl-2-(2-nitroimidazol-1-yl)acetamide, was studied in terms of the orientation of its planar fragments. This analysis revealed significant interactions through hydrogen bonds, which could be relevant for the structural understanding of related compounds (Benznidazole et al., 2018).

Synthesis and Antimalarial Activity

• A series of compounds, including ones structurally similar to N-{2,4-Dichloro-5-[(4-nitrobenzyl)oxy]-phenyl}acetamide, were synthesized and evaluated for antimalarial activity. This research contributes to understanding the potential of such compounds in medicinal chemistry (Werbel et al., 1986).

Synthesis of Monomers for Polybenzimidazoles

• A reaction involving a derivative of N-{2,4-Dichloro-5-[(4-nitrobenzyl)oxy]-phenyl}acetamide led to the synthesis of new monomers for polybenzimidazoles, highlighting its utility in polymer science (Begunov & Valyaeva, 2015).

Antibacterial Activity Against Salmonella Typhi

• A study explored the antibacterial activity of derivatives of phenyl acetic acid, which are structurally related to N-{2,4-Dichloro-5-[(4-nitrobenzyl)oxy]-phenyl}acetamide, against Salmonella Typhi. This could be significant for developing new antibacterial agents (Salama, 2020).

Peptide Synthesis

• Research on peptide synthesis using esters related to N-{2,4-Dichloro-5-[(4-nitrobenzyl)oxy]-phenyl}acetamide was conducted. This study is relevant for advancements in peptide chemistry (Stewart, 1967).

Photocatalytic Degradation Studies

• A compound structurally similar to N-{2,4-Dichloro-5-[(4-nitrobenzyl)oxy]-phenyl}acetamide was used in a study investigating the photocatalytic degradation of paracetamol. This research contributes to environmental chemistry and pollution control (Jallouli et al., 2017).

Design and Photoreactivity of Molecular Compounds

• Studies on compounds with substituted nitrobenzyl groups bonded to N-(4-hydroxy-3-methoxybenzyl)acetamide, a related compound, were conducted to understand their design and photoreactivity. This is significant for the field of photochemistry (Katritzky et al., 2003).